Cas no 700348-34-1 (Benzene,1-ethoxy-3-(methylsulfonyl)-)

• Product Name: Benzene,1-ethoxy-3-(methylsulfonyl)-
• CAS No: 700348-34-1
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 557087
• PubChem ID: 45091645
• Update Time: 2025-06-13

Benzene,1-ethoxy-3-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-3-(methylsulfonyl)-
• Benzene, 1-ethoxy-3-(methylsulfonyl)- (9CI)
• 1-ethoxy-3-methylsulfonylbenzene
• AKOS008652224
• 1-Ethoxy-3-(methanesulfonyl)benzene
• 700348-34-1
• DTXSID50666877
• 1-ETHOXY-3-(METHYLSULFONYL)BENZENE
• SCHEMBL13592998

• MDL： MFCD18825171
• Inchi： 1S/C9H12O3S/c1-3-12-8-5-4-6-9(7-8)13(2,10)11/h4-7H,3H2,1-2H3
• InChI Key： IXZVTHKTGRBFFP-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)OCC)(=O)=O

Computed Properties

• Exact Mass: 200.05076
• Monoisotopic Mass: 200.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Benzene,1-ethoxy-3-(methylsulfonyl)-

Introduction to Benzene,1-ethoxy-3-(methylsulfonyl)- (CAS No. 700348-34-1)

Benzene,1-ethoxy-3-(methylsulfonyl)-, identified by its Chemical Abstracts Service (CAS) number 700348-34-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonylated ethers, a category known for its diverse applications in medicinal chemistry and synthetic organic chemistry. The structural features of Benzene,1-ethoxy-3-(methylsulfonyl)- make it a valuable intermediate in the synthesis of various biologically active molecules.

The molecular structure of Benzene,1-ethoxy-3-(methylsulfonyl)- consists of a benzene ring substituted with an ethoxy group at the 1-position and a methylsulfonyl group at the 3-position. This arrangement imparts unique electronic and steric properties to the molecule, which are highly beneficial in drug design and development. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its reactivity, making it a versatile building block for constructing more complex chemical entities.

In recent years, there has been a surge in research focused on sulfonylated ethers due to their potential as pharmacophores in drug discovery. The sulfonyl group, in particular, is known for its ability to enhance binding affinity and metabolic stability, while the ether linkage provides flexibility and solubility advantages. These characteristics have made compounds like Benzene,1-ethoxy-3-(methylsulfonyl)- attractive candidates for further development into therapeutic agents.

One of the most compelling areas of research involving Benzene,1-ethoxy-3-(methylsulfonyl)- is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of Benzene,1-ethoxy-3-(methylsulfonyl)-, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown promise in preclinical studies and are being explored for their potential as lead compounds in drug development pipelines.

Another area where Benzene,1-ethoxy-3-(methylsulfonyl)- has demonstrated utility is in the field of anti-inflammatory agents. Inflammation is a complex biological process that contributes to numerous diseases, and finding new ways to modulate inflammatory responses is critical for developing effective treatments. The sulfonyl group in Benzene,1-ethoxy-3-(methylsulfonyl)- has been shown to interact with various inflammatory targets, making it a valuable scaffold for designing anti-inflammatory drugs. Researchers have leveraged this compound to create molecules that exhibit potent anti-inflammatory activity while maintaining good safety profiles.

The synthetic methodologies for preparing Benzene,1-ethoxy-3-(methylsulfonyl)- have also seen significant advancements. Modern synthetic techniques allow for the efficient construction of this compound with high yields and purity. These methods often involve multi-step reactions that incorporate functional group transformations such as sulfonylation and etherification. The ability to synthesize Benzene,1-ethoxy-3-(methylsulfonyl)- reliably and cost-effectively is crucial for its widespread adoption in pharmaceutical research and industrial applications.

In conclusion, Benzene,1-ethoxy-3-(methylsulfonyl)- (CAS No. 700348-34-1) is a multifaceted compound with broad applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for developing new drugs targeting various diseases. As research continues to uncover new therapeutic applications and synthetic strategies for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.